Cas no 15205-57-9 (Tribenzyl phosphite)

Tribenzyl phosphite is an organophosphorus compound with the formula (C₆H₅CH₂O)₃P. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of phosphonates and as a ligand in coordination chemistry. The compound exhibits good solubility in organic solvents, facilitating its use in homogeneous reaction systems. Its benzyl groups enhance stability while allowing for selective deprotection when required. Tribenzyl phosphite is also employed as a reducing agent and stabilizer in polymer chemistry, where it helps mitigate oxidative degradation. Its well-defined reactivity and compatibility with various functional groups make it a valuable reagent in fine chemical and pharmaceutical applications.
Tribenzyl phosphite structure
Tribenzyl phosphite structure
Product Name:Tribenzyl phosphite
CAS No:15205-57-9
MF:C21H21O3P
MW:352.363406896591
MDL:MFCD19440712
CID:120863
PubChem ID:11810300
Update Time:2025-10-30

Tribenzyl phosphite Chemical and Physical Properties

Names and Identifiers

    • Phosphorous acid,tris(phenylmethyl) ester
    • tribenzyl phosphite
    • phosphoric acid tribenzyl ester
    • Phosphorigsaeure-tribenzylester
    • Phosphorous acid tribenzyl ester
    • KKFOMYPMTJLQGA-UHFFFAOYSA-N
    • EN300-1659369
    • 15205-57-9
    • CS-0375651
    • Tribenzylphosphite
    • SCHEMBL194803
    • AKOS015951299
    • AS-10739
    • Phosphorous acid, tris(phenylmethyl) ester
    • DTXSID10934408
    • MFCD19440712
    • DB-189548
    • 604-823-1
    • DTXCID901363056
    • Tribenzyl phosphite
    • MDL: MFCD19440712
    • Inchi: 1S/C21H21O3P/c1-4-10-19(11-5-1)16-22-25(23-17-20-12-6-2-7-13-20)24-18-21-14-8-3-9-15-21/h1-15H,16-18H2
    • InChI Key: KKFOMYPMTJLQGA-UHFFFAOYSA-N
    • SMILES: P(OCC1C=CC=CC=1)(OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 352.12300
  • Monoisotopic Mass: 352.12283153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Melting Point: 52 ºC
  • PSA: 41.28000
  • LogP: 5.86370

Tribenzyl phosphite Customs Data

  • HS CODE:2920901900
  • Customs Data:

    China Customs Code:

    2920901900

    Overview:

    2920901900 Phosphite ester.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920901900 VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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Tribenzyl phosphite Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:15205-57-9)亚磷酸三苄酯
Order Number:LE26888623
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:00
Price ($):discuss personally
Email:18501500038@163.com

Tribenzyl phosphite Related Literature

Additional information on Tribenzyl phosphite

Professional Introduction to Tribenzyl Phosphite (CAS No. 15205-57-9)

Tribenzyl phosphite, chemically identified by the CAS number 15205-57-9, is a significant compound in the field of organic synthesis and pharmaceutical research. This organophosphorus derivative has garnered considerable attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of complex molecules.

The molecular structure of Tribenzyl phosphite consists of a central phosphorus atom bonded to three benzyl groups and one hydroxyl group, resulting in the chemical formula C21H21O3P. This configuration imparts unique reactivity, making it a useful building block in the development of various pharmacologically active compounds. The compound's stability under a range of conditions further enhances its utility in synthetic pathways.

In recent years, Tribenzyl phosphite has been extensively studied for its role in the synthesis of biologically relevant molecules. One of the most notable applications is its use as a chiral auxiliary in asymmetric synthesis, which is crucial for producing enantiomerically pure drugs. The ability to manipulate stereochemistry with high precision has opened new avenues in drug discovery, particularly in the development of chiral phosphine ligands that facilitate catalytic reactions.

Recent advancements in medicinal chemistry have highlighted the importance of phosphorus-containing compounds in drug design. Tribenzyl phosphite, with its ability to act as a precursor for more complex structures, has been integrated into various synthetic strategies. For instance, it has been utilized in the preparation of protease inhibitors, which are essential in treating diseases such as HIV and cancer. The compound's reactivity allows for the introduction of functional groups that can interact with biological targets, enhancing the efficacy of potential therapeutic agents.

The pharmaceutical industry has also explored the use of Tribenzyl phosphite in the development of kinase inhibitors. These inhibitors are critical for targeting signaling pathways involved in cancer and inflammatory diseases. By modifying the phosphite core, researchers can fine-tune the properties of these compounds to improve their binding affinity and selectivity. This flexibility has led to several promising candidates entering clinical trials, demonstrating the compound's potential as a pharmacophore.

Beyond pharmaceutical applications, Tribenzyl phosphite finds utility in materials science and agrochemicals. Its incorporation into polymer formulations can enhance thermal stability and mechanical strength, making it valuable for advanced material development. Additionally, derivatives of this compound have shown promise as intermediates in pesticide formulations, contributing to more effective crop protection strategies.

The synthesis of Tribenzyl phosphite itself is an area of active research. Modern synthetic methodologies have improved yield and purity, making it more accessible for industrial applications. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient routes to complex derivatives, further expanding its synthetic utility.

In conclusion, Tribenzyl phosphite (CAS No. 15205-57-9) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role in pharmaceutical synthesis, particularly in the development of chiral drugs and kinase inhibitors, underscores its importance in modern medicine. As research continues to uncover new applications and synthetic strategies, the relevance of this organophosphorus derivative is likely to grow even further.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:15205-57-9)亚磷酸三苄酯
LE26888623
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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